Cas no 2229568-64-1 (4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine)

• Product Name: 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine
• CAS No: 2229568-64-1
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 6321104
• PubChem ID: 165690682
• Update Time: 2025-11-01

4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine
• EN300-1999418
• 4-[(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methyl]piperidine
• 2229568-64-1

• Inchi： 1S/C14H21NS/c1-2-4-14-12(3-1)10-13(16-14)9-11-5-7-15-8-6-11/h10-11,15H,1-9H2
• InChI Key： YMHKQESZXBGTCL-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1CC1CCNCC1

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine

Research Brief on 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine (CAS: 2229568-64-1): Recent Advances and Applications

4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine (CAS: 2229568-64-1) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydrobenzothiophene core linked to a methylpiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for drug development in neurological and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine derivatives. The researchers employed a multi-step synthetic route to achieve high yields and purity, with a focus on improving the compound's bioavailability and metabolic stability. The study highlighted the importance of the methylpiperidine group in enhancing the compound's binding affinity to target receptors, particularly in the central nervous system.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of dopamine receptors. Using in vitro and in vivo models, the team demonstrated that 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine exhibits selective binding to D2 and D3 dopamine receptors, suggesting its applicability in treating Parkinson's disease and schizophrenia. The study also revealed that the compound's unique structural features contribute to its reduced side-effect profile compared to existing dopaminergic agents.

Beyond neurological applications, recent research has explored the compound's role in metabolic disorders. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine derivatives act as potent inhibitors of a key enzyme involved in lipid metabolism. This finding opens new avenues for developing treatments for obesity and related metabolic syndromes. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, which could guide future drug design efforts.

The safety profile of 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine has also been a focus of recent investigations. Preclinical toxicology studies conducted in 2023 indicated that the compound exhibits favorable pharmacokinetic properties with minimal off-target effects. These findings support its progression to further stages of drug development, although additional studies are needed to fully assess its long-term safety and efficacy in humans.

In conclusion, the growing body of research on 4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methylpiperidine (CAS: 2229568-64-1) underscores its potential as a versatile scaffold for drug discovery. Its unique chemical structure and promising pharmacological properties make it a compelling subject for future studies in both academic and industrial settings. As research continues, this compound may pave the way for novel therapeutics addressing unmet medical needs in neurology and metabolism.